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Cat. No.: B067127

For Researchers, Scientists, and Drug Development Professionals

Introduction

NNC 05-2090 hydrochloride is a pharmacological tool used in neuroscience research.
Contrary to any misconception, it is not a T-type calcium channel blocker but a potent inhibitor
of y-aminobutyric acid (GABA) uptake, with moderate selectivity for the betaine/ GABA
transporter 1 (BGT-1), also known as mouse GABA transporter 2 (mGAT-2).[1][2][3] By
blocking the reuptake of GABA from the synaptic cleft, NNC 05-2090 hydrochloride effectively
increases the extracellular concentration of this primary inhibitory neurotransmitter, thereby
enhancing GABAergic signaling. This property makes it a valuable compound for studying the
role of GABA transporters in various physiological and pathological processes, including
epilepsy and other neurological disorders.[1][2][4]

These application notes provide detailed protocols for the use of NNC 05-2090 hydrochloride
in electrophysiological recordings, specifically using the whole-cell patch-clamp technique to
investigate its effects on GABA-mediated currents.

Data Presentation
Pharmacological Profile of NNC 05-2090 Hydrochloride

The following tables summarize the quantitative data on the inhibitory activity of NNC 05-2090
hydrochloride at various GABA transporters and its affinity for other receptors.
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Table 1: Inhibitory Potency of NNC 05-2090 at Human GABA Transporters

Transporter Parameter Value (pM)
hBGT-1 Ki 14

hGAT-3 Ki 15

hGAT-1 Ki 19

hGAT-2 Ki 41

Data sourced from Tocris Bioscience and R&D Systems.[3]

Table 2: ICso Values of NNC 05-2090 for GABA Uptake and Off-Target Binding

Target Species/Tissue Parameter Value (pM)
Rat Cortex
[FBH]GABA Uptake ICso 4.4
Synaptosomes
Rat Inferior Colliculus
[BH]GABA Uptake ICso 2.5
Synaptosomes
BGT-1 Not Specified ICso0 10.6
GAT-1 Not Specified ICso 29.62
GAT-2 Not Specified ICso0 45.29
GAT-3 Not Specified ICso0 22.51
Serotonin Transporter  Not Specified ICso 5.29
Noradrenaline N
Not Specified ICso 7.91
Transporter
Dopamine Transporter  Not Specified ICso 4.08
o1-adrenoceptor Not Specified ICso 0.266
D2-receptor Not Specified ICso0 1.632

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.tocris.com/products/nnc-05-2090-hydrochloride_2747
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Data compiled from MedChemExpress, R&D Systems, and Tocris Bioscience.[1][3]

Physicochemical Properties and Stock Solution
Preparation

Table 3: Properties and Storage of NNC 05-2090 Hydrochloride

Property Value

Molecular Weight 451.00 g/mol

Formula C27H31CIN202

Appearance Light yellow to yellow solid

Solubility DMSO: up to 100 mM, Ethanol: up to 13 mM

Store at 4°C, sealed and away from moisture.
Storage For stock solutions in solvent, store at -80°C for

up to 6 months or -20°C for up to 1 month.

Data sourced from MedChemExpress.[1]

Mandatory Visualizations
Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. NNC 05-2090 hydrochloride | CAS 184845-18-9 | NNC052090 | Tocris Bioscience
[tocris.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for NNC 05-2090
Hydrochloride in Electrophysiology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b067127#nnc-05-2090-hydrochloride-for-
electrophysiology-recordings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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